Cas no 2034206-48-7 (3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034206-48-7
• MF: C₁₈H₁₅N₅O₂
• MW: 333.3440
• CID: 5347121
• Update Time: 2025-05-21

3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(1H-indole-6-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C18H15N5O2/c19-10-16-17(22-7-6-21-16)25-14-4-8-23(11-14)18(24)13-2-1-12-3-5-20-15(12)9-13/h1-3,5-7,9,14,20H,4,8,11H2
• InChI Key： GXJGSKKVQLDBOY-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C3C([H])=C([H])N([H])C=3C=2[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 547
• XLogP3: 1.6
• Topological Polar Surface Area: 94.9

Additional information on 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Introduction to 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034206-48-7)

3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2034206-48-7, represents a promising candidate for further exploration in drug development, particularly in the realm of medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that make it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The compound's structure is characterized by a pyrazine core, which is a heterocyclic aromatic ring system known for its biological activity and versatility in medicinal chemistry. The pyrazine ring is connected to a nitrile group at the 2-position, which introduces a polar and potentially bioactive site. Additionally, the presence of an indole moiety linked through a carbonyl group to a pyrrolidine ring adds another layer of complexity and potential biological relevance. This intricate arrangement of functional groups suggests that 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile may exhibit multiple modes of interaction with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in indole derivatives due to their wide range of biological activities. Indole compounds are known to interact with various enzymes and receptors, making them potential candidates for treating a variety of diseases. The incorporation of an indole ring into the structure of 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile may contribute to its pharmacological properties by enhancing binding affinity or modulating specific biological pathways. This has prompted researchers to investigate its potential as a lead compound for the development of new drugs.

The pyrrolidine ring in the compound's structure is another important feature that contributes to its potential bioactivity. Pyrrolidine derivatives are commonly found in biologically active molecules and have been shown to exhibit various pharmacological effects. The presence of this moiety in 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile suggests that it may interact with biological targets in a manner similar to other known pyrrolidine-based drugs. This makes the compound an attractive candidate for further pharmacological investigation.

The oxygen atom bridging the pyrazine and pyrrolidine rings through an ether linkage introduces another layer of functionality that could influence the compound's solubility, bioavailability, and metabolic stability. Oxygen-containing heterocycles are often found in biologically active compounds and can play a crucial role in determining their pharmacokinetic properties. The unique arrangement of these functional groups in 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile may contribute to its potential as a drug candidate by affecting how it is processed within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively explore the potential bioactivity of complex molecules like 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile. These tools allow scientists to predict how a molecule might interact with biological targets based on its structure, providing valuable insights into its potential pharmacological effects. By leveraging these computational methods, researchers can identify promising candidates for further experimental validation, thereby accelerating the drug discovery process.

The synthesis of 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision. The ability to synthesize this compound reliably is crucial for conducting further studies on its biological activity and potential therapeutic applications. Researchers have developed multi-step synthetic routes that allow for the efficient preparation of this molecule, enabling more extensive exploration of its properties.

In conclusion, 3-{[1-(1H-indole-6-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034206-48-7) is a structurally complex and potentially bioactive compound that warrants further investigation in the field of pharmaceutical research. Its unique combination of functional groups, including indole, pyrazine, and pyrrolidine moieties, makes it an intriguing candidate for drug development. With ongoing advancements in computational chemistry and synthetic methodologies, researchers are well-positioned to explore the full potential of this compound as a lead molecule for novel therapeutic agents.